Cas no 744953-97-7 (1,2,4-Metheno-1H-cyclobuta[cd]pentalen-1-amine,octahydro-(9CI))

1,2,4-Metheno-1H-cyclobuta[cd]pentalen-1-amine,octahydro-(9CI) structure
744953-97-7 structure
Product Name:1,2,4-Metheno-1H-cyclobuta[cd]pentalen-1-amine,octahydro-(9CI)
CAS No:744953-97-7
MF:C10H13N
MW:147.216922521591
CID:560605
Update Time:2023-03-29

1,2,4-Metheno-1H-cyclobuta[cd]pentalen-1-amine,octahydro-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Metheno-1H-cyclobuta[cd]pentalen-1-amine,octahydro- (9CI)
    • 1,2,4-Metheno-1H-cyclobuta[cd]pentalen-1-amine,octahydro-(9CI)
    • Inchi: 1S/C10H13N/c11-10-6-2-4-3-1-5(8(4)10)9(10)7(3)6/h3-9H,1-2,11H2
    • InChI Key: MUDLQJXXKVTAFY-UHFFFAOYSA-N
    • SMILES: C1C2C3C4C5(N)C(C2C4)C1C35

Computed Properties

  • Exact Mass: 147.105
  • Monoisotopic Mass: 147.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2

1,2,4-Metheno-1H-cyclobuta[cd]pentalen-1-amine,octahydro-(9CI) Related Literature

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